N1-(3,4-dimethoxyphenethyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C28H33FN4O5/c1-36-25-10-9-20(18-26(25)37-2)11-12-30-27(34)28(35)31-19-23(24-8-5-17-38-24)33-15-13-32(14-16-33)22-7-4-3-6-21(22)29/h3-10,17-18,23H,11-16,19H2,1-2H3,(H,30,34)(H,31,35)
• InChI Key: FHQZNFQNEDHMCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4F)OC
• Molecular Formula: C28H33FN4O5
• Molecular Weight: 524.6 g/mol

Description

N1-(3,4-dimethoxyphenethyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C28H33FN4O5 and its molecular weight is 524.593. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

• Catalytic Coupling Facilitation : N,N'-Bis(furan-2-ylmethyl)oxalamide derivatives are effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. These compounds enable the coupling of a broad range of (hetero)aryl bromides with various amines at low temperatures, showcasing their potential in synthesizing pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).

Pharmacological Evaluations

• Antidepressant and Antianxiety Activities : Compounds featuring furan-2-yl and piperazine substructures have been synthesized and evaluated for their antidepressant and antianxiety activities. Notably, some derivatives showed significant activity in behavioral tests, highlighting the therapeutic potential of such structures in mental health research (Kumar et al., 2017).

Receptor Mechanism Studies

• Orexin-1 Receptor Antagonism : The study of compounds targeting orexin receptors provides insights into their role in compulsive food consumption and binge eating disorders. Such research indicates the potential for developing novel pharmacological treatments targeting specific receptor mechanisms in eating disorders with a compulsive component (Piccoli et al., 2012).

Chemical Sensor Development

• Fluorescent Logic Gates : The development of solvent-polarity reconfigurable fluorescent logic gates based on compounds with piperazine and crown ether moieties. These compounds can act as versatile tools for probing cellular microenvironments, showcasing the potential of such molecules in creating advanced chemical sensors (Gauci & Magri, 2022).